2-acetamido-6-(4-fluorophenyl)-pyrido[3,2-d]pyrimidin-4(3H)-one

• Molecular Formula: C15H11FN4O2
• Molecular Weight: 298.27 g/mol
• IUPAC Name: N-[6-(4-fluorophenyl)-4-oxo-3H-pyrido[3,2-d]pyrimidin-2-yl]acetamide
• InChI: InChI=1S/C15H11FN4O2/c1-8(21)17-15-19-12-7-6-11(18-13(12)14(22)20-15)9-2-4-10(16)5-3-9/h2-7H,1H3,(H2,17,19,20,21,22)
• InChI Key: QSDPYUYYUDYMLW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC2=C(C(=O)N1)N=C(C=C2)C3=CC=C(C=C3)F

Description

2-acetamido-6-(4-fluorophenyl)-pyrido[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C15H11FN4O2 and its molecular weight is 298.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2-amino-6-(4-fluorophenyl)-pyrido[3,2-d]pyrimidin-4(3H)-one (2.0 g) in acetic anhydride (180 ml) and acetic acid (20 ml) was refluxed for 16 hours. The hot suspension was filtered and the filtrate was concentrated under reduced pressure until crystallization started. The precipitate was filtered off to give the pure title compound in 78% yield. The compound was characterized by its mass spectrum as follows: MS (m/z): 299 ([M+H]+, 100).